ethyl 3-carbamoyl-2-cinnamamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-carbamoyl-2-[[(E)-3-phenylprop-2-enoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C20H21N3O4S/c1-2-27-20(26)23-11-10-14-15(12-23)28-19(17(14)18(21)25)22-16(24)9-8-13-6-4-3-5-7-13/h3-9H,2,10-12H2,1H3,(H2,21,25)(H,22,24)/b9-8+
• InChI Key: GWOLUOQZHHCOLY-CMDGGOBGSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol
• CAS No.: 864925-71-3

Description

Ethyl 3-carbamoyl-2-cinnamamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Annulation : Ethyl 3-carbamoyl-2-cinnamamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is used in the synthesis of highly functionalized tetrahydropyridines. This involves a phosphine-catalyzed [4 + 2] annulation, where ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon and undergoes annulation with N-tosylimines, forming adducts with complete regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003).
• Molecular Structure Analysis : The compound has been synthesized and characterized using methods like FTIR, 1H and 13C NMR spectroscopy. X-ray crystallographic analysis has been used to determine its molecular and crystal structure, revealing intramolecular hydrogen bonding features (Çolak, Karayel, Buldurun, & Turan, 2021).

Biological Applications

• Cytotoxicity in Cancer Research : This compound has been evaluated for in vitro cytotoxicity towards leukemia cells. Certain derivatives have shown inhibitory effects on the growth of both sensitive and multidrug-resistant leukemia cell lines, making them potential candidates for anti-cancer agents (Al-Trawneh et al., 2021).

Chemical Reactivity and Synthesis

• Diverse Derivative Synthesis : The compound serves as a key intermediate in synthesizing various derivatives with potential biological activities. Its reactions with different compounds under various conditions have led to the formation of a range of products, indicating its versatility in chemical synthesis (El-Kashef et al., 2010).

Photophysical Properties

• Photophysical Properties Study : Novel derivatives of this compound have been synthesized and their spectral-fluorescent properties have been investigated. A correlation between the chemical structure and spectral-fluorescent properties has been observed, which is significant in the study of photophysical properties of organic compounds (Ershov et al., 2019).

Mechanism of Action

Target of Action

The primary targets of the compound “ethyl 3-carbamoyl-2-cinnamamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate” are currently unknown

Pharmacokinetics

Its molecular weight (41448 g/mol) suggests that it may have good oral bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed in the gastrointestinal tract.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors such as pH, temperature, and the presence of other molecules . For instance, extreme pH or temperature conditions could potentially affect the compound’s structure and hence its interaction with targets.